Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]-

• CAS RN: 15087-68-0
• Molecular Formula: C24H20ClN5O4
• Molecular Weight: 477.9 g/mol
• IUPAC Name: 2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]ethyl benzoate
• InChI: InChI=1S/C24H20ClN5O4/c25-22-17-21(30(32)33)11-12-23(22)28-27-19-7-9-20(10-8-19)29(14-4-13-26)15-16-34-24(31)18-5-2-1-3-6-18/h1-3,5-12,17H,4,14-16H2
• InChI Key: GGZWNOLYDCKMNW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)OCCN(CCC#N)C2=CC=C(C=C2)N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl

Description

Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- is not well understood. However, it is believed that the compound interacts with certain proteins and enzymes in the body, leading to changes in their activity and function.

Biochemical And Physiological Effects

Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that the compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the body. This inhibition can lead to an increase in acetylcholine levels, which has been linked to improvements in cognitive function.

Advantages And Limitations For Lab Experiments

One of the major advantages of Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- is its excellent optical properties, which make it a useful tool for studying various biological processes. However, the compound does have some limitations, such as its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research related to Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]-. One area of interest is in the development of new materials for use in optoelectronic devices. Another potential application is in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential effects on the body.

Synthesis Methods

Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- can be synthesized through a multi-step process. The first step involves the reaction between 2-chloro-4-nitroaniline and 4-nitrobenzoyl chloride to form 4-[(2-chloro-4-nitrophenyl)azo]benzoic acid. This intermediate is then reacted with 2-(2-aminoethoxy)ethanol and triethylamine to form the final product.

Scientific Research Applications

Propanenitrile, 3-[[2-(benzoyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- has been extensively studied for its potential applications in various fields. One of the major areas of research is in the development of new materials with optical and electronic properties. The compound has been shown to exhibit excellent optical properties, such as high molar extinction coefficient and good fluorescence properties, making it a promising candidate for use in optoelectronic devices.